Cas no 1353947-91-7 (N-(Piperidin-4-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride)

• Product Name: N-(Piperidin-4-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride
• CAS No: 1353947-91-7
• MF: C₁₅H₂₁ClN₂O₃
• MW: 312.791843175888
• MDL: MFCD21098931
• CID: 2091174
• PubChem ID: 66570195
• Update Time: 2025-06-11

N-(Piperidin-4-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(Piperidin-4-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride
• 1353947-91-7
• N-[(piperidin-4-yl)methyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide hydrochloride
• 2,3-Dihydro-benzo[1,4]dioxine-6-carboxylic acid (piperidin-4-ylmethyl)-amide hydrochloride
• AKOS024464348
• DB-216644
• N-(PIPERIDIN-4-YLMETHYL)-2,3-DIHYDRO-1,4-BENZODIOXINE-6-CARBOXAMIDE HYDROCHLORIDE
• N-(Piperidin-4-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamidehydrochloride
• N-(piperidin-4-ylmethyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide;hydrochloride
• G69408

• MDL： MFCD21098931
• Inchi： 1S/C15H20N2O3.ClH/c18-15(17-10-11-3-5-16-6-4-11)12-1-2-13-14(9-12)20-8-7-19-13;/h1-2,9,11,16H,3-8,10H2,(H,17,18);1H
• InChI Key： WJLLMEPONQRTJE-UHFFFAOYSA-N
• SMILES： Cl.O1CCOC2C=CC(=CC1=2)C(NCC1CCNCC1)=O

Computed Properties

• Exact Mass: 312.1240702g/mol
• Monoisotopic Mass: 312.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6Ų

Additional information on N-(Piperidin-4-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride

Introduction to N-(Piperidin-4-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride (CAS No: 1353947-91-7)

N-(Piperidin-4-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride, identified by its CAS number 1353947-91-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of heterocyclic derivatives, characterized by its structural complexity and potential biological activity. The presence of a piperidine moiety and a dihydrobenzo[b][1,4]dioxine core suggests that this molecule may exhibit unique interactions with biological targets, making it a valuable candidate for further investigation.

The dihydrobenzo[b][1,4]dioxine scaffold is known for its structural similarity to certain bioactive molecules, including some that have been explored for their pharmacological properties. This scaffold can be modified in various ways to tailor its biological activity, and the introduction of a carboxamide group at the 6-position further enhances its potential as a pharmacophore. The hydrochloride salt form of this compound indicates that it has been optimized for better solubility and stability, which are crucial factors in drug development.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurological and inflammatory pathways. The piperidine ring in N-(Piperidin-4-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride is particularly noteworthy, as piperidine derivatives have shown promise in various therapeutic applications. Piperidine-based compounds are known for their ability to interact with neurotransmitter receptors and enzymes, making them potential candidates for treating conditions such as depression, anxiety, and neurodegenerative disorders.

The structural features of this compound also suggest potential applications in the treatment of inflammatory diseases. Dihydrobenzo[b][1,4]dioxine derivatives have been studied for their anti-inflammatory properties, and the addition of a carboxamide group can enhance their ability to interact with inflammatory mediators. This makes N-(Piperidin-4-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride a promising candidate for further exploration in the context of chronic inflammatory conditions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with high accuracy. These tools have been instrumental in identifying potential lead compounds for drug development. In the case of N-(Piperidin-4-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride, computational studies have suggested that it may exhibit inhibitory activity against certain enzymes involved in inflammation and neurotransmitter signaling. These predictions provide a strong rationale for conducting further experimental studies to validate these findings.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the piperidine ring and the dihydrobenzo[b][1,4]dioxine core necessitates specialized synthetic methodologies. Researchers have employed various techniques such as nucleophilic substitution reactions and cyclization processes to construct the desired framework. The final step involves converting the free base into its hydrochloride salt form to improve solubility and stability.

In vitro studies have begun to shed light on the potential biological activities of N-(Piperidin-4-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride. Initial experiments have shown that this compound interacts with several biological targets with varying affinities. These interactions suggest that it may have multiple modes of action, which could be advantageous in treating complex diseases. Further research is needed to fully elucidate its mechanism of action and to identify any potential side effects.

The development of new drugs is a lengthy process that involves extensive testing to ensure safety and efficacy. N-(Piperidin-4-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride represents an early stage candidate that has shown promise in preclinical studies. As research progresses, additional compounds like this one will be evaluated to identify those with sufficient potential to advance into clinical trials. The ultimate goal is to develop new therapeutic agents that can improve patient outcomes by effectively targeting disease-causing pathways.

The importance of interdisciplinary collaboration cannot be overstated in pharmaceutical research. Chemists work closely with biologists and pharmacologists to design and test new compounds. This collaborative approach ensures that compounds like N-(Piperidin-4-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride are not only structurally innovative but also biologically relevant. By leveraging the expertise of multiple disciplines, researchers can accelerate the drug discovery process and bring new treatments to patients more quickly.

In conclusion, N-(Piperidin-4-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride (CAS No: 1353947-91-7) is a promising compound with potential applications in treating neurological and inflammatory diseases. Its unique structural features make it an attractive candidate for further investigation. As research continues to uncover new biological targets and synthetic methodologies，this compound will likely play a significant role in future drug development efforts.